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Compound of Interest

Compound Name: tert-Butyl 4-hydroxybenzoate

Cat. No.: B153417

In-Depth Technical Guide: tert-Butyl 4-
hydroxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl 4-hydroxybenzoate,
including its chemical identification, physical properties, a plausible experimental protocol for its
synthesis, and a discussion of the biological context of related compounds.

Chemical Identification
CAS Number: 25804-49-3[1]

Physical and Chemical Properties

A summary of the key physical and chemical constants for tert-Butyl 4-hydroxybenzoate is
presented in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C11H1403 [2]
Molecular Weight 194.23 g/mol [2][3]
Melting Point 122-125 °C [4]
Boiling Point 295.6 £ 13.0 °C at 760 mmHg [5]
Density 1.1 +£0.1 g/lcm3 [5]
Flash Point 121.5+12.6°C [5]
LogP 3.09 [5]
Vapor Pressure 0.0 £ 0.6 mmHg at 25°C [5]
Index of Refraction 1.525 [5]
PSA (Polar Surface Area) 46.53 A2 [5]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of tert-Butyl 4-
hydroxybenzoate are not readily available in the reviewed literature, a plausible and common
method for its preparation is the acid-catalyzed esterification of 4-hydroxybenzoic acid with a
source of a tert-butyl group, such as isobutylene or tert-butanol. The following protocol is a
generalized procedure based on established organic chemistry principles for such reactions.

Plausible Synthesis of tert-Butyl 4-hydroxybenzoate via Acid-Catalyzed Esterification

This protocol describes the synthesis from 4-hydroxybenzoic acid and an excess of isobutylene
in the presence of a strong acid catalyst.

Materials:
 4-Hydroxybenzoic acid

¢ Isobutylene (liquefied or as a gas)
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e Strong acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic acid)
e Anhydrous solvent (e.g., dichloromethane or diethyl ether)

o Saturated sodium bicarbonate solution

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

» Solvents for purification (e.g., hexane, ethyl acetate)

Procedure:

e Reaction Setup: In a pressure-resistant flask equipped with a magnetic stirrer and a gas
inlet, dissolve 4-hydroxybenzoic acid in an anhydrous solvent.

o Catalyst Addition: Carefully add a catalytic amount of the strong acid to the solution.

» Addition of Isobutylene: Cool the mixture in an ice bath and slowly bubble isobutylene gas
through the solution, or add a measured amount of liquefied isobutylene. The flask should be
sealed to maintain a positive pressure of isobutylene.

o Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours
to days, monitoring the reaction progress by thin-layer chromatography (TLC).

o Work-up: Upon completion, carefully vent the excess isobutylene. Quench the reaction by
slowly adding a saturated sodium bicarbonate solution to neutralize the acid catalyst.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an
organic solvent (e.qg., diethyl ether or ethyl acetate). Combine the organic layers.

e Washing: Wash the combined organic layers with saturated sodium bicarbonate solution,
followed by brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the
crude product.
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 Purification: Purify the crude tert-Butyl 4-hydroxybenzoate by column chromatography on
silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in hexane) to yield
the pure product.

Biological Context and Signaling Pathways

There is currently a lack of specific studies detailing the biological activities, mechanisms of
action, or involvement in signaling pathways of tert-Butyl 4-hydroxybenzoate. However, it
belongs to the paraben family (esters of p-hydroxybenzoic acid), which are widely used as
antimicrobial preservatives in cosmetics, pharmaceuticals, and food products.

The biological effects of other parabens, such as methyl-, ethyl-, propyl-, and butylparaben,
have been more extensively studied. In general, the antimicrobial activity of parabens
increases with the length of the alkyl chain. Some studies have also suggested that certain
parabens possess weak estrogenic activity. Given that tert-Butyl 4-hydroxybenzoate is a
structural analog, it may exhibit similar properties, although specific research is required to
confirm this.

Mandatory Visualizations

Due to the absence of specific information on signaling pathways for tert-Butyl 4-
hydroxybenzoate, the following diagram illustrates the plausible experimental workflow for its
synthesis and purification.
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Click to download full resolution via product page

Caption: Plausible workflow for the synthesis and purification of tert-Butyl 4-
hydroxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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